Cas no 620546-58-9 (ethyl 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate)

• Product Name: ethyl 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate
• CAS No: 620546-58-9
• MF: C₂₀H₁₇BrO₅
• MW: 417.249985456467
• CID: 5418048
• Update Time: 2025-05-24

ethyl 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[(2Z)-2-[(3-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]propanoate
• Propanoic acid, 2-[[2-[(3-bromophenyl)methylene]-2,3-dihydro-3-oxo-6-benzofuranyl]oxy]-, ethyl ester
• ethyl 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

• Inchi： 1S/C20H17BrO5/c1-3-24-20(23)12(2)25-15-7-8-16-17(11-15)26-18(19(16)22)10-13-5-4-6-14(21)9-13/h4-12H,3H2,1-2H3
• InChI Key： SRCBYUDSMFEUCT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OC1C=C2OC(=CC3=CC=CC(Br)=C3)C(=O)C2=CC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on ethyl 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

Ethyl 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate: A Comprehensive Overview

Ethyl 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate, with CAS No. 620546-58-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and structural versatility. The benzofuran framework in this molecule is further substituted with a methylidene group and a bromophenyl moiety, making it a unique derivative with potential applications in drug discovery and material science.

The synthesis of this compound involves a series of intricate organic reactions, including Cannizzaro reactions, Claisen condensations, and alkylation steps. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for studying the stereochemical effects on biological activity. Researchers have reported that the Z-isomer of this compound exhibits superior stability and bioavailability compared to its E-isomer, making it a promising candidate for further exploration.

One of the most notable features of ethyl 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate is its ability to act as a kinase inhibitor. Studies conducted in vitro have demonstrated that this compound can effectively inhibit the activity of several key kinases involved in cellular signaling pathways, such as EGFR and PI3K/AKT/mTOR. These findings suggest its potential utility in the treatment of various cancers, where dysregulated kinase activity plays a pivotal role.

In addition to its pharmacological properties, this compound has also been explored for its applications in material science. The presence of the bromophenyl group imparts electronic properties that make it suitable for use in organic electronics. Recent research has focused on incorporating this compound into organic field-effect transistors (OFETs), where it has shown promising charge transport characteristics. The benzofuran core contributes to the molecule's stability and conjugation length, further enhancing its suitability for such applications.

The structural complexity of ethyl 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate also makes it an attractive target for computational studies. Advanced molecular modeling techniques, such as density functional theory (DFT) and molecular dynamics simulations, have been employed to investigate its electronic structure and conformational flexibility. These studies have provided valuable insights into the relationship between the molecule's structure and its functional properties.

Despite its numerous potential applications, there are still challenges associated with the large-scale synthesis and characterization of this compound. The sensitivity of the methylidene group to oxidation and photochemical degradation necessitates careful handling during synthesis and storage. Furthermore, while initial biological assays have shown promising results, extensive preclinical studies are required to fully evaluate its safety and efficacy as a therapeutic agent.

In conclusion, ethyl 2-{(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate (CAS No. 620546-58